Cas no 1261591-44-9 (1-Aminonaphthalene-5-carboxaldehyde)

• Product Name: 1-Aminonaphthalene-5-carboxaldehyde
• CAS No: 1261591-44-9
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 4935891
• Update Time: 2025-06-09

1-Aminonaphthalene-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-aminonaphthalene-1-carbaldehyde
• 1-Aminonaphthalene-5-carboxaldehyde

• Inchi： 1S/C11H9NO/c12-11-6-2-4-9-8(7-13)3-1-5-10(9)11/h1-7H,12H2
• InChI Key： QAFJNNLSCDBGSA-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C2C(=CC=CC2=1)N

Computed Properties

• Exact Mass: 171.068
• Monoisotopic Mass: 171.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 1-Aminonaphthalene-5-carboxaldehyde

Introduction to 1-Aminonaphthalene-5-carboxaldehyde (CAS No: 1261591-44-9)

1-Aminonaphthalene-5-carboxaldehyde, with the chemical formula C₁₀H₇NO and CAS number 1261591-44-9, is a significant intermediate in organic synthesis and pharmaceutical research. This compound belongs to the class of naphthalene derivatives, characterized by a reactive aldehyde group at the 5-position and an amino group at the 1-position. Its unique structural features make it a valuable building block for the development of various bioactive molecules, including pharmaceuticals and agrochemicals.

The synthesis of 1-Aminonaphthalene-5-carboxaldehyde typically involves multi-step organic transformations, often starting from commercially available naphthalene precursors. The introduction of the aldehyde functionality at the 5-position and the amino group at the 1-position requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as catalytic amination and oxidation processes, have significantly improved the efficiency of its preparation, making it more accessible for industrial applications.

In recent years, 1-Aminonaphthalene-5-carboxaldehyde has garnered attention in the field of medicinal chemistry due to its potential as a precursor for drug candidates. Its structural motif is found in several biologically active compounds, including kinase inhibitors and antimicrobial agents. The presence of both an aldehyde and an amino group allows for diverse functionalization strategies, enabling the design of molecules with tailored pharmacological properties.

One of the most compelling applications of 1-Aminonaphthalene-5-carboxaldehyde is in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are crucial in many biological pathways and are often implicated in diseases such as cancer and inflammation. By leveraging the reactivity of the aldehyde group, researchers can design probes that covalently modify target proteins, providing insights into their function and facilitating the discovery of novel therapeutic agents.

Furthermore, 1-Aminonaphthalene-5-carboxaldehyde has been utilized in the synthesis of fluorescent probes for cellular imaging. The naphthalene core serves as an excellent chromophore, while the introduced functional groups allow for further modifications to optimize photophysical properties. Such probes are invaluable tools in biomedical research, enabling real-time visualization of biological processes at the molecular level.

The compound's versatility also extends to materials science, where it serves as a precursor for functional polymers and coatings. The ability to incorporate aromatic rings with reactive sites into polymer backbones enhances material properties such as thermal stability and mechanical strength. These advancements are particularly relevant in developing next-generation electronic materials and sustainable industrial products.

Recent studies have highlighted the role of 1-Aminonaphthalene-5-carboxaldehyde in medicinal chemistry by demonstrating its utility in generating libraries of heterocyclic compounds. These libraries are screened for biological activity using high-throughput screening (HTS) techniques, accelerating the discovery process. The success of such approaches underscores the importance of well-characterized intermediates like 1-Aminonaphthalene-5-carboxaldehyde in drug discovery pipelines.

The chemical reactivity of 1-Aminonaphthalene-5-carboxaldehyde allows for further derivatization into various pharmacophores. For instance, condensation reactions with hydrazines or phenols can yield Schiff bases or phenylhydrazones, respectively. These derivatives exhibit a range of biological activities, including antitumor and anti-inflammatory effects. The ease with which these transformations can be performed makes 1-Aminonaphthalene-5-carboxaldehyde an indispensable tool in synthetic chemistry.

In conclusion, 1-Aminonaphthalene-5-carboxaldehyde (CAS No: 1261591-44-9) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it a valuable intermediate for developing novel bioactive molecules and advanced materials. As research continues to uncover new synthetic methodologies and applications, the significance of this compound is expected to grow further.